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Compound of Interest |

Compound Name: 1-Methoxyphenazine
CAS No.: 2876-17-7
Cat. No.: B1209711
Get Quote
. J

This guide provides an in-depth, procedural framework for the safe handling and disposal of 1-
Methoxyphenazine (also known as 1-methoxy-5-methylphenazinium methyl sulfate or MPMS).
Adherence to these protocols is critical for ensuring personnel safety, maintaining regulatory
compliance, and protecting the environment. This document is intended for researchers,
scientists, and drug development professionals who handle this compound in a laboratory
setting.

Understanding the Compound: Hazard Profile of 1-
Methoxyphenazine

1-Methoxyphenazine is a photochemically stable electron carrier used in various biochemical
assays.[1] Despite its utility, it presents several health hazards that necessitate careful handling
and disposal. According to the Globally Harmonized System (GHS), 1-Methoxyphenazine is
classified with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

» Skin Irritation (Category 2): Causes skin irritation.[2][3]
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» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]
o Carcinogenicity (Category 2): Suspected of causing cancer.[2][3]

Given this profile, all waste streams containing 1-Methoxyphenazine, including pure
compound, contaminated labware, and solutions, must be treated as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 1-Methoxyphenazine is a multi-step process governed by federal and
local regulations. The primary federal regulation is the Resource Conservation and Recovery
Act (RCRA), managed by the U.S. Environmental Protection Agency (EPA), which provides for
the "cradle to grave" tracking of hazardous substances.[4]

Step 1: Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure appropriate PPE is worn. The goal is to
prevent all contact with the substance.

o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[5] Contact
lenses can concentrate irritants and should be avoided.[5]

e Hand Protection: Wear chemical-protective gloves, such as PVC or nitrile.[5]
o Body Protection: A lab coat or overalls should be worn.[5]

o Respiratory Protection: If there is a risk of generating dust, a P3 (EN 143) respirator cartridge
or equivalent is required.[1] Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[5]

Step 2: Waste Characterization and Segregation

Properly identifying and segregating chemical waste is the most critical step in ensuring safe
disposal.

o Waste Identification: All waste containing 1-Methoxyphenazine must be classified as
hazardous waste. This includes unused or expired chemicals, contaminated materials (e.g.,
pipette tips, gloves, weigh boats), and solutions.
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e Segregation: Incompatible chemicals must never be mixed.[6] Store 1-Methoxyphenazine
waste separately from:

o Strong oxidizing agents (e.g., nitrates, perchlorates), as this can create an ignition risk.[5]
o Acids and bases.[6]

o Agueous waste streams from organic solvent streams.[7]

Step 3: Containerization and Labeling

Proper containment and labeling are mandated by the EPA to ensure safety and proper
handling by waste management personnel.[8]

o Container Selection:

o Use a sturdy, leak-proof container that is chemically compatible with 1-
Methoxyphenazine. Polyethylene or polypropylene containers are suitable.[5]

o Do not use foodstuff containers (e.g., mayonnaise or pickle jars).[6]

o The container must have a securely sealing cap. Funnels should not be left in the
container.[7]

e Labeling:
o The container must be clearly labeled as soon as the first drop of waste is added.
o The EPA requires each label to include the words "Hazardous Waste."[8]

o The label must also identify the contents. List all chemical constituents by name, including
solvents and their approximate percentages or volumes.[6]

o Include the appropriate hazard warning, such as "Toxic" or "Carcinogen."[8]

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-1-methoxyphenazine
https://datasheets.scbt.com/sc-206174.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-1-methoxyphenazine
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-1-methoxyphenazine
https://datasheets.scbt.com/sc-206174.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area
(SAA).[6] This is a designated location at or near the point of waste generation and under the
control of laboratory personnel.[9]

Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area, away
from ignition sources.[5]

e Volume Limits: A lab can accumulate up to 55 gallons of hazardous waste in an SAA.[9]

o Time Limits: Partially filled containers may remain in an SAA for up to one year.[6] Once a
container is full, it must be moved from the SAA to the facility's central accumulation area
within three days.[6]

o Secondary Containment: Use a secondary bin to contain any potential leaks or spills,
especially for liquid waste.[7]

Step 5: Final Disposal

The final disposal of hazardous waste must be handled by a certified waste management
vendor.

e Arranging Pickup: Contact your institution's Environmental Health & Safety (EHS) office to
schedule a waste pickup.

o Documentation: All hazardous waste must be tracked from its point of generation to its final
disposal.[8] Your EHS office will manage the necessary manifests and records.

o Prohibited Disposal Methods:

o NEVER dispose of 1-Methoxyphenazine down the drain. The EPA has explicitly banned
the sewering of hazardous waste pharmaceuticals.[10][11][12]

o NEVER dispose of this chemical in the regular trash.

o Evaporation in a fume hood is not an acceptable method of disposal.[13]

Summary of Disposal Procedures
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Parameter

Guideline

Rationale & Reference

Waste Classification

Hazardous Waste

Carcinogenicity (Cat. 2), Acute
Oral Toxicity (Cat. 4), Skin/Eye
Irritant.[2][3]

Primary Container

Labeled, sealed, compatible
plastic

(Polypropylene/Polyethylene).

Prevents leaks and reactions.

[5]16]

Required Labeling

"Hazardous Waste," full
chemical names, hazard

warnings.

EPA requirement for safety and

proper handling.[8]

Storage Location

Designated Satellite
Accumulation Area (SAA).

Ensures control and minimizes
risk.[6][9]

Storage Practices

Segregate from incompatibles;

use secondary containment.

Prevents dangerous chemical

reactions and spills.[6][7]

Final Disposal

Via certified hazardous waste

vendor arranged by EHS.

Ensures compliance with
federal "cradle to grave"

regulations.[4][8]

Forbidden Actions

Sink disposal, trash disposal,

evaporation.

Protects public waterways and
prevents environmental

contamination.[11][13]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and operational flow for the proper

disposal of 1-Methoxyphenazine waste.
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Caption: Workflow for 1-Methoxyphenazine Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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